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Compound of Interest

Compound Name: Gadolinium(lll) nitrate hexahydrate

Cat. No.: B021557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, experimental
applications, and relevant biological interactions of Gadolinium(lll) nitrate hexahydrate. The
information is intended to support research and development activities, particularly in the fields
of materials science and drug development.

Core Physicochemical Properties

Gadolinium(lll) nitrate hexahydrate is a white, crystalline solid that is highly soluble in water.
[1] It serves as a key precursor in the synthesis of various gadolinium-based materials.[2][3] A
summary of its key quantitative properties is presented in the table below.
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Property Value Reference
CAS Number 19598-90-4 [3]
Molecular Formula Gd(NO3)3-6H20 [3]
Molecular Weight 451.36 g/mol [4]
Appearance White crystals or crystalline 5]
powder

Melting Point 91 °C (decomposes) [4][6]
Density 2.332 g/mL at 25 °C [4]
Solubility Soluble in water [1]

Experimental Protocols
Determination of Physicochemical Properties

Melting Point Determination (Capillary Method)

A standard method for determining the melting point of a crystalline solid involves using a
capillary melting point apparatus.

e Sample Preparation: A small amount of finely powdered Gadolinium(lll) nitrate
hexahydrate is packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in a heating block apparatus equipped with a
thermometer.

e Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to
determine an approximate melting range, followed by a slower heating rate (1-2 °C per
minute) near the expected melting point for an accurate measurement.

o Observation: The temperatures at which the substance begins to melt and when it becomes
completely liquid are recorded as the melting range. For a pure substance, this range is
typically narrow.
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Density Determination (Pycnometer Method)
The density of a solid can be determined using a pycnometer, a flask with a precise volume.

o Mass of Empty Pycnometer: The mass of the clean and dry pycnometer is accurately
measured.

e Mass of Pycnometer with Sample: A known mass of Gadolinium(lll) nitrate hexahydrate is
added to the pycnometer, and the total mass is measured.

o Mass with Non-reactive Liquid: A liquid in which the solid is insoluble and does not react
(e.g., a suitable hydrocarbon) is added to the pycnometer to fill it completely. The total mass
is then measured.

e Mass of Pycnometer with Liquid Only: The pycnometer is emptied, cleaned, and filled with
the same non-reactive liquid, and its mass is measured.

» Calculation: The density of the solid is calculated using the masses obtained and the known
density of the non-reactive liquid.

Synthesis of Gadolinium Oxide (Gd203) Nanoparticles

Gadolinium(lll) nitrate hexahydrate is a common precursor for the synthesis of gadolinium
oxide nanoparticles, which have applications in biomedical imaging and catalysis.[6] The
following is a representative hydrothermal synthesis protocol.

e Precursor Solution: An aqueous solution of Gadolinium(lll) nitrate hexahydrate (e.g., 0.1
M) is prepared.

» Precipitation: A precipitating agent, such as ammonium hydroxide or an organic base, is
added to the gadolinium nitrate solution to precipitate gadolinium hydroxide (Gd(OH)s).

o Hydrothermal Treatment: The resulting suspension is transferred to a sealed autoclave and
heated to a specific temperature (e.g., 180-200 °C) for a defined period (e.g., 12-24 hours).

o Washing and Drying: After cooling, the precipitate is collected by centrifugation, washed
multiple times with deionized water and ethanol to remove impurities, and then dried in an
oven.
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o Calcination: The dried gadolinium hydroxide powder is calcined in a furnace at a high
temperature (e.g., 600-800 °C) to convert it into gadolinium oxide (Gd203) nanoparticles.

Synthesis of Gd203 Nanoparticles

Precipitating Agent
(e.g., NH40OH)
Gadolinium Hydroxide Washing & Gadolinium Oxide
(Gd(OH)3) Drying (Gd203) Nanoparticles
Gadolinium(lll) Nitrate
Hexahydrate Solution

Click to download full resolution via product page

Workflow for the synthesis of Gadolinium Oxide Nanoparticles.

Role in Drug Development and Biological Signhaling

Gadolinium-based compounds are extensively used as contrast agents in Magnetic Resonance
Imaging (MRI).[7] The paramagnetic properties of the Gd3* ion shorten the relaxation time of
water protons in its vicinity, enhancing the image contrast.

Experimental Workflow: Synthesis of a Gadolinium-
Based MRI Contrast Agent

The synthesis of a stable and effective MRI contrast agent involves chelating the toxic Gd3+ ion
to a ligand, often a macrocyclic molecule like DOTA (1,4,7,10-tetraazacyclododecane-1,4,7,10-
tetraacetic acid), to prevent its release in vivo.

o Ligand Synthesis/Modification: A suitable chelating ligand, such as a derivative of DOTA, is
synthesized or functionalized.

o Chelation Reaction: The ligand is reacted with a gadolinium salt, typically Gadolinium(lll)
chloride or acetate, in an aqueous solution. The pH is carefully controlled to ensure complete
complexation.
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« Purification: The resulting gadolinium-chelate complex is purified to remove any unreacted
ligand and, crucially, any free, toxic Gd3* ions. This is often achieved using ion-exchange

chromatography.

o Characterization and Formulation: The purified contrast agent is characterized to confirm its
structure and purity. It is then formulated into a sterile, injectable solution for preclinical and

clinical use.

Synthesis of a Gd-Based MRI Contrast Agent

Gadolinium Salt
(e.g., GdCI3)

Crude Gd-Chelate Purified Contrast Injectable MRI

Complex Agent Contrast Agent

Chelating Ligand
(e.g., DOTA derivative)
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High-level workflow for the synthesis of a Gd-based MRI contrast agent.

Interaction with Cellular Signaling Pathways

Recent research has indicated that free gadolinium ions can influence cellular processes by
interacting with key signaling pathways. Notably, Gd3* has been shown to activate the
Extracellular signal-regulated kinase (ERK) and Phosphatidylinositol 3-kinase (PI3K)/Akt
signaling pathways.[2] These pathways are crucial regulators of cell proliferation, survival, and

growth.

The proposed mechanism involves the interaction of Gd3*+ with cell surface receptors or ion
channels, leading to the activation of downstream kinases. This activation cascade ultimately
results in the phosphorylation of target proteins that regulate gene expression and cellular

function.
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Gadolinium-Induced Activation of ERK and PI3K/Akt Signaling
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Logical diagram of Gd3*-induced activation of cellular signaling pathways.

Safety and Handling
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Gadolinium(lll) nitrate hexahydrate is an oxidizing agent and can intensify fires.[8][9] It is
also an irritant to the skin, eyes, and respiratory system.[8][9] Appropriate personal protective
equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this
compound. It should be stored in a cool, dry, well-ventilated area away from combustible
materials.[8] For detailed safety information, refer to the Safety Data Sheet (SDS) provided by
the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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